Cas no 612523-90-7 (1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazine)

• Product Name: 1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazine
• CAS No: 612523-90-7
• MF: C₂₃H₂₂Cl₂N₆
• MW: 453.366981983185
• CID: 6355861
• PubChem ID: 1033402
• Update Time: 2025-10-30

1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazine
• F1405-0598
• 1-[(4-chlorophenyl)methyl]-4-{1-[(4-chlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
• AF-399/41980375
• AKOS001339138
• 1-[(4-chlorophenyl)methyl]-4-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]pyrazolo[3,4-d]pyrimidine
• Z57462694
• 1-(4-chlorobenzyl)-4-[4-(4-chlorobenzyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidine
• UPCMLD0ENAT5751750:001
• 612523-90-7
• 1-(4-chlorobenzyl)-4-(4-(4-chlorobenzyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C23H22Cl2N6/c24-19-5-1-17(2-6-19)14-29-9-11-30(12-10-29)22-21-13-28-31(23(21)27-16-26-22)15-18-3-7-20(25)8-4-18/h1-8,13,16H,9-12,14-15H2
• InChI Key： YQCBRWLYAWEDPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCN(C2C3C=NN(CC4C=CC(=CC=4)Cl)C=3N=CN=2)CC1

Computed Properties

• Exact Mass: 452.1283001g/mol
• Monoisotopic Mass: 452.1283001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazine

Chemical Profile of 1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine (CAS No: 612523-90-7)

1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine, identified by its CAS number 612523-90-7, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and multiple substituents that contribute to its unique chemical and biological properties. The presence of chlorophenyl and piperazine moieties, along with a pyrazolo[3,4-d]pyrimidine core, suggests potential applications in the development of drugs targeting various therapeutic pathways.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy due to its structural similarity to several bioactive molecules that have demonstrated efficacy in oncology, immunomodulation, and anti-inflammatory applications. Recent studies have highlighted the significance of this scaffold in modulating enzyme activity and receptor interactions, making it a valuable candidate for drug discovery. The incorporation of a second chlorophenyl group in the molecule further enhances its complexity and may contribute to its binding affinity and selectivity towards specific biological targets.

In the context of modern drug design, the piperazine moiety is often employed to improve oral bioavailability and metabolic stability. Its ability to form hydrogen bonds with biological targets makes it a versatile component in medicinal chemistry. The extended structure of 1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine likely contributes to its potential as a lead compound for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The use of molecular docking simulations has been instrumental in identifying key pharmacophores within this compound, particularly the chlorophenyl and pyrazolo[3,4-d]pyrimidine moieties. These simulations have suggested that the compound may interact with proteins involved in signal transduction and metabolic pathways, opening up possibilities for applications in diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine presents a challenge due to its multi-step reaction sequence and the need for precise control over regioselectivity. However, recent innovations in synthetic methodologies have made it more feasible to access such complex structures. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the fused heterocyclic ring system. Additionally, protecting group strategies have been refined to ensure high yields and purity during the synthesis process.

The biological activity of this compound is currently under investigation in several preclinical studies. Initial findings suggest that it may exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various disease states. The dual presence of chlorophenyl groups may enhance its binding affinity by increasing hydrophobic interactions with target proteins. Furthermore, the piperazine moiety could contribute to favorable pharmacokinetic properties, including improved solubility and bioavailability.

One of the most exciting aspects of this compound is its potential for developing next-generation therapeutics. The combination of structural features from different pharmacological classes allows for a multi-target approach, which is increasingly recognized as an effective strategy in drug development. By targeting multiple pathways simultaneously, drugs derived from this compound may offer synergistic effects that could lead to better treatment outcomes.

The role of CAS No: 612523-90-7 as a reference point for further research is significant. It provides a standardized identifier for scientists worldwide to cite and study this molecule without ambiguity. As more data becomes available on its synthesis, biological activity, and potential therapeutic applications, it will serve as a cornerstone for future investigations.

Future directions in the study of 1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups while maintaining the core structure, researchers can fine-tune its pharmacological profile to enhance efficacy and reduce side effects. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential.

In conclusion,1-(4-chlorophenyl)methyl-4-{1-(4-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine (CAS No: 612523-90-7) represents a promising candidate for further development in medicinal chemistry. Its complex structure, rich in bioactive moieties such as chlorophenyl, pyrazolo[3,4-d]pyrimidine, and piperazine, positions it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and development.